Cas no 2172547-79-2 (2-({2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylacetamido}methyl)-4-methylpentanoic acid)

• Product Name: 2-({2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylacetamido}methyl)-4-methylpentanoic acid
• CAS No: 2172547-79-2
• MF: C₂₈H₃₄N₂O₅
• MW: 478.579967975616
• CID: 6318063
• PubChem ID: 165761062
• Update Time: 2025-05-26

2-({2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylacetamido}methyl)-4-methylpentanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-({2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylacetamido}methyl)-4-methylpentanoic acid
• 2-({2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutyl]acetamido}methyl)-4-methylpentanoic acid
• 2172547-79-2
• EN300-1559198

• Inchi： 1S/C28H34N2O5/c1-17(2)11-19(27(32)33)15-29-26(31)14-18-12-20(13-18)30-28(34)35-16-25-23-9-5-3-7-21(23)22-8-4-6-10-24(22)25/h3-10,17-20,25H,11-16H2,1-2H3,(H,29,31)(H,30,34)(H,32,33)
• InChI Key： YDGUPXSEBIPWQT-UHFFFAOYSA-N
• SMILES： O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(NC1CC(CC(NCC(C(=O)O)CC(C)C)=O)C1)=O

Computed Properties

• Exact Mass: 478.24677219g/mol
• Monoisotopic Mass: 478.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 11
• Complexity: 728
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 105Ų

Additional information on 2-({2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylacetamido}methyl)-4-methylpentanoic acid

CAS No 2172547-79-2: A Comprehensive Overview of 2-{[2-(3-{[(9H-fluoren-9-yl)methoxycarbonyl]amino}cyclobutyl)acetamido]methyl}-4-methylpentanoic acid

The compound CAS No 2172547-79-2, also known as 2-{[2-(3-{[(9H-fluoren-9-yl)methoxycarbonyl]amino}cyclobutyl)acetamido]methyl}-4-methylpentanoic acid, is a complex organic molecule with significant potential in the fields of pharmaceuticals and biotechnology. This compound has garnered attention due to its unique structural features and promising biological activities, making it a subject of extensive research in recent years.

The molecular structure of this compound is characterized by a cyclobutane ring, which is a four-membered saturated hydrocarbon ring. The cyclobutane moiety is substituted with an amino group that is further modified by a fluorenylmethoxycarbonyl (Fmoc) protecting group. This Fmoc group is a well-known protecting group in peptide synthesis, playing a crucial role in controlling the reactivity of amino groups during chemical reactions. The presence of the Fmoc group suggests that this compound may be involved in peptide synthesis or modification processes.

Additionally, the molecule contains an acetamide group attached to the cyclobutane ring, which introduces an amide functional group into the structure. Amide groups are known for their stability and ability to form hydrogen bonds, making them important in various biochemical interactions. The acetamide group is further connected to a pentanoic acid moiety through a methylene bridge, introducing additional complexity to the molecule's structure.

The pentanoic acid component of the molecule adds a carboxylic acid functional group, which can participate in various chemical reactions, including esterification and amidation. This functional group also contributes to the molecule's solubility properties, which are critical for its potential applications in drug delivery systems or as a component in biocompatible materials.

Recent studies have highlighted the potential of this compound in the development of novel therapeutic agents. Researchers have explored its role in peptide-based drug design, where the Fmoc group plays a pivotal role in controlling the reactivity and stability of peptide chains during synthesis. The cyclobutane ring has been shown to enhance the rigidity and conformational stability of peptide backbones, which can improve the bioavailability and efficacy of peptide-based drugs.

Moreover, the presence of the pentanoic acid moiety has been linked to enhanced pharmacokinetic properties, including improved absorption and reduced clearance rates. These findings suggest that this compound could serve as a valuable building block for developing drugs targeting various therapeutic areas, such as cancer, infectious diseases, and inflammatory conditions.

In terms of synthesis, this compound can be prepared through a multi-step process involving peptide coupling reactions, protection/deprotection strategies, and cyclization techniques. The use of Fmoc chemistry ensures precise control over the reaction sequence, enabling the construction of complex molecular architectures with high fidelity.

Recent advancements in synthetic methodology have further streamlined the production of this compound, making it more accessible for large-scale applications. For instance, researchers have developed novel catalysts and reaction conditions that improve yields and reduce reaction times, facilitating its incorporation into drug discovery pipelines.

The biological activity of this compound has been extensively studied using various assays and models. In vitro studies have demonstrated its ability to modulate key cellular pathways involved in disease progression, such as apoptosis induction and inflammation regulation. Preclinical studies in animal models have further validated its potential as a therapeutic agent, showing promising results in terms of efficacy and safety profiles.

Furthermore, computational modeling techniques have been employed to predict the binding affinities and interactions of this compound with target proteins. These studies provide valuable insights into its mechanism of action and guide further optimization efforts to enhance its therapeutic potential.

In conclusion, CAS No 2172547-79-2 represents a significant advancement in organic chemistry and drug discovery. Its unique structural features, combined with promising biological activities and versatile synthetic methods, position it as a valuable tool for developing innovative therapeutic agents. As research continues to uncover its full potential, this compound is expected to play an increasingly important role in advancing medical science and improving patient outcomes.